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Compound of Interest

Compound Name: 1,7-Octadiyne

Cat. No.: B1345467 Get Quote

1,7-Octadiyne is a flammable liquid that can cause skin, eye, and respiratory irritation. The

most significant and immediate hazard associated with 1,7-octadiyne stems from its two

terminal alkyne groups. Terminal alkynes possess an acidic proton that can be deprotonated to

form highly reactive and potentially explosive acetylide anions, especially in the presence of

certain metal salts (e.g., copper, silver, mercury).[1][2][3]

Essential safety measures include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, a flame-resistant laboratory coat, and chemical-resistant gloves

(e.g., Nitrile rubber).

Chemical Fume Hood: All handling, quenching, and packaging of 1,7-octadiyne waste must

be performed in a certified chemical fume hood to minimize inhalation exposure.[1]

Avoid Incompatible Materials: Prevent contact of 1,7-octadiyne waste with strong oxidizing

agents and heavy metal salts.[1] It should be stored separately from acids and bases.[4]

Ignition Sources: Keep 1,7-octadiyne and its waste away from heat, sparks, open flames,

and hot surfaces. Use non-sparking tools and take precautionary measures against static

discharge.[5][6]

Quantitative Data Summary for 1,7-Octadiyne
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The following table summarizes the key quantitative properties and hazard information for 1,7-
octadiyne.

Property Value Source

CAS Number 871-84-1

Molecular Formula HC≡C(CH₂)₄C≡CH

Molecular Weight 106.17 g/mol

Physical Form Liquid

Density 0.8 g/mL at 25 °C

Boiling Point 135-136 °C

Flash Point 23 °C (73.4 °F) - closed cup

Storage Temperature 2-8°C

Hazard Class Flammable Liquid, Category 3

Disposal Pathways for 1,7-Octadiyne Waste
The correct disposal procedure depends on whether the waste is unused product or a

constituent of a reaction mixture.

Pathway 1: Unused or Expired 1,7-Octadiyne
Pure, unused, or expired 1,7-octadiyne is highly reactive and should not be treated or

quenched by laboratory personnel.

Procedure:

Do Not Open: Keep the original container securely sealed.

Labeling: Ensure the container is clearly labeled as "Hazardous Waste: 1,7-Octadiyne".

Segregation: Store the container in a designated satellite accumulation area (SAA) away

from incompatible materials.[4]
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EHS Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1]

Pathway 2: Reaction Mixtures and Contaminated
Materials
Reaction mixtures containing 1,7-octadiyne must be carefully and completely quenched to

neutralize any residual reactive species before collection for disposal.[1]

Experimental Protocol: Quenching Reaction
Mixtures
This protocol provides a general methodology for quenching residual terminal alkynes in a

reaction mixture. Note: This procedure must be adapted based on the specific scale and

composition of your reaction.

Objective: To safely neutralize reactive acetylides and any remaining 1,7-octadiyne in a

completed reaction mixture.

Materials:

Completed reaction mixture containing 1,7-octadiyne.

Inert solvent for dilution (e.g., THF, Toluene).

Proton-donating quenching agent (e.g., isopropanol or methanol).

Appropriately sized reaction flask equipped with a magnetic stir bar and an addition funnel.

Ice bath.

Designated hazardous waste container.

Procedure:

Preparation (in a fume hood):
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Cool the reaction mixture to 0 °C using an ice bath. This helps to control any potential

exotherm during quenching.

If the mixture is concentrated, dilute it with an equal volume of an inert solvent to aid in

heat dissipation.[1]

Quenching:

Slowly add a proton-donating quenching agent, such as isopropanol, to the cooled and

stirred reaction mixture.[1] The addition should be done dropwise via an addition funnel.

Observe Carefully: Monitor the reaction for any signs of gas evolution or temperature

increase. Maintain a slow addition rate to keep the reaction under control.

Continue the slow addition until all signs of reaction (e.g., gas evolution) have ceased.[1]

Equilibration:

Once the addition is complete and the reaction has subsided, remove the ice bath.

Allow the mixture to slowly warm to room temperature while continuing to stir.

Waste Collection:

Once the quenched mixture is at room temperature, transfer it to a designated hazardous

waste container.[1]

The container must be compatible with all solvents and reagents in the mixture.[7]

Crucially, do not mix this alkyne waste with any waste streams containing heavy metals.[2]

Labeling and Storage:

Securely seal the waste container, leaving adequate headspace.

Label the container clearly with "Hazardous Waste" and list all chemical constituents,

including the quenched 1,7-octadiyne reaction mixture and all solvents.[1][7] Accurate

labeling is essential for proper disposal.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/pdf/Proper_Disposal_of_preQ1_alkyne_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1345467?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed container in a designated Satellite Accumulation Area (SAA) according to

institutional guidelines.[4][8][9]

Final Disposal:

Once the waste container is ready, arrange for pickup by your institution's EHS

department for final disposal.[2][8]

Disposal of Contaminated Solid Waste
Non-Sharps (Gloves, Wipes, etc.): Collect all solid waste contaminated with 1,7-octadiyne in

a designated, leak-proof hazardous waste container lined with a durable plastic bag.[2]

Sharps (Needles, Contaminated Glassware): Place all contaminated sharps in a puncture-

resistant sharps container specifically designated for chemically contaminated sharps.[7][10]

Decontamination: Glassware should be rinsed with a suitable organic solvent (e.g., acetone).

This initial rinsate must be collected as hazardous liquid waste.[2]

Logical Workflow for 1,7-Octadiyne Disposal
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1,7-Octadiyne Waste
Generated
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Caption: Decision workflow for the proper disposal of 1,7-octadiyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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